Cas no 116-32-5 (beta-Carotene)

• Product Name: beta-Carotene
• CAS No: 116-32-5
• MF: C₄₀H₅₆
• MW: 536.872652053833
• CID: 894862
• Update Time: 2023-08-02

beta-Carotene Chemical and Physical Properties

Names and Identifiers

• BETA-CAROTENE
• FOOD ORANGE 5, CI 40800
• CI 40800
• beta Carotene
• beta,beta-Carotene
• Provitamin A
• Betacarotene
• Solatene
• Carotaben
• Provatene
• all-trans-beta-Carotene
• Serlabo
• Natural Yellow 26
• KPMK
• Karotin
• beta-Karotin
• C.I. Food Orange 5
• Solatene (caps)
• .beta.-Carotene
• Karotin [Czech]
• Food orange 5
• Zlut prirodni 26
• Betacarotenum [Latin]
• Betacaroteno [Spanish]
• Lucaratin
• BetaVit
• beta-Carotin
• beta;-Carotene
• b,b-Carotene
• beta-Carotene, all-trans-
• .beta. Carotene
• Betacarotenum [INN-Latin]
• C.I. 75130
• Betacaroteno [INN-Spanish]
• Zlut
• beta-Carotene

• Inchi： 1S/C40H56/c1-31(19-13-21-33(3)25-27-37-35(5)23-15-29-39(37,7)8)17-11-12-18-32(2)20-14-22-34(4)26-28-38-36(6)24-16-30-40(38,9)10/h11-14,17-22,25-28H,15-16,23-24,29-30H2,1-10H3/b12-11+,19-13+,20-14+,27-25+,28-26+,31-17+,32-18+,33-21+,34-22+
• InChI Key： OENHQHLEOONYIE-JLTXGRSLSA-N
• SMILES： C1(C)(C)C(/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C2=C(C)CCCC2(C)C)/C)/C)=C(C)CCC1

Computed Properties

• Exact Mass: 536.438202g/mol
• Monoisotopic Mass: 536.438202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.5
• Topological Polar Surface Area: 0
• Molecular Weight: 536.9g/mol

Experimental Properties

• Color/Form: Deep purple, hexagonal prisms from benzene and methanol
• Density: 1.00 at 20 °C/20 °C
• Melting Point: 176-184ºC
• Boiling Point: 633-577ºC
• Solubility: 0.0006g/l at 25ºC
• LogP: 17.62
• Vapor Pressure: 1.8X10-11 mm Hg at 25 °C (est)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tetraterpenoids Carotenoids